Cas no 1806172-15-5 (6-(Aminomethyl)-4-bromo-3-chloro-2-(trifluoromethoxy)pyridine)
6-(Aminomethyl)-4-bromo-3-chloro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-(Aminomethyl)-4-bromo-3-chloro-2-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C7H5BrClF3N2O/c8-4-1-3(2-13)14-6(5(4)9)15-7(10,11)12/h1H,2,13H2
- InChI Key: DAXIMSCFIJBDPF-UHFFFAOYSA-N
- SMILES: BrC1C(=C(N=C(C=1)CN)OC(F)(F)F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 219
- XLogP3: 2.6
- Topological Polar Surface Area: 48.1
6-(Aminomethyl)-4-bromo-3-chloro-2-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022003632-500mg |
6-(Aminomethyl)-4-bromo-3-chloro-2-(trifluoromethoxy)pyridine |
1806172-15-5 | 97% | 500mg |
$1,068.20 | 2022-03-31 | |
| Alichem | A022003632-1g |
6-(Aminomethyl)-4-bromo-3-chloro-2-(trifluoromethoxy)pyridine |
1806172-15-5 | 97% | 1g |
$1,780.80 | 2022-03-31 |
6-(Aminomethyl)-4-bromo-3-chloro-2-(trifluoromethoxy)pyridine Related Literature
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 6-(Aminomethyl)-4-bromo-3-chloro-2-(trifluoromethoxy)pyridine
Comprehensive Overview of 6-(Aminomethyl)-4-bromo-3-chloro-2-(trifluoromethoxy)pyridine (CAS No. 1806172-15-5)
6-(Aminomethyl)-4-bromo-3-chloro-2-(trifluoromethoxy)pyridine (CAS No. 1806172-15-5) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, chloro, and trifluoromethoxy functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity and reactivity make it a valuable building block for drug discovery and material science applications.
In recent years, the demand for halogenated pyridines like 6-(Aminomethyl)-4-bromo-3-chloro-2-(trifluoromethoxy)pyridine has surged due to their role in developing next-generation therapeutics. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development and antimicrobial agents. The compound's aminomethyl group further enhances its versatility, enabling facile derivatization for targeted molecular design.
From an industrial perspective, CAS No. 1806172-15-5 is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. Its trifluoromethoxy moiety contributes to improved metabolic stability in drug candidates, a feature highly sought after in modern medicinal chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity.
Environmental and regulatory considerations for 6-(Aminomethyl)-4-bromo-3-chloro-2-(trifluoromethoxy)pyridine align with global green chemistry initiatives. Manufacturers are increasingly adopting solvent-free synthesis and catalytic methods to minimize waste. This aligns with the broader industry shift toward sustainable chemical production, a topic frequently searched by professionals in process chemistry forums.
Emerging studies suggest potential applications of this compound in crop protection formulations, where its halogenated structure may contribute to novel pest control mechanisms. The agrochemical sector is actively investigating its derivatives for resistance management in genetically modified crops, addressing a pressing concern in precision agriculture discussions.
Quality control protocols for CAS No. 1806172-15-5 emphasize strict adherence to ICH guidelines, particularly regarding genotoxic impurity thresholds. This reflects the pharmaceutical industry's growing emphasis on quality by design (QbD) principles, a trending topic in regulatory science communities. Storage recommendations typically include inert atmosphere conditions to preserve the compound's stability.
Innovative research directions for this compound include its potential in PET radiopharmaceuticals, leveraging the bromine atom for isotopic labeling. Such applications are gaining traction in diagnostic imaging research, particularly for neurodegenerative disease studies. This interdisciplinary potential makes 6-(Aminomethyl)-4-bromo-3-chloro-2-(trifluoromethoxy)pyridine a compound of interest across multiple scientific domains.
The commercial availability of CAS No. 1806172-15-5 through specialized fine chemical suppliers has expanded in response to research demand. Procurement specialists frequently search for bulk synthesis options and custom derivatization services, indicating the compound's growing importance in contract research organizations. Technical datasheets typically provide detailed spectroscopic references and handling precautions to ensure safe laboratory use.
Future perspectives for this compound may involve its integration into combinatorial chemistry libraries for high-throughput screening. The rise of AI-driven drug discovery platforms has increased demand for structurally diverse building blocks like 6-(Aminomethyl)-4-bromo-3-chloro-2-(trifluoromethoxy)pyridine. Computational chemists are particularly interested in its 3D pharmacophore features for virtual screening applications.
In academic settings, this compound serves as an excellent case study for advanced heterocyclic chemistry courses. Its synthesis challenges and structure-activity relationship (SAR) implications make it relevant for graduate-level organic chemistry curricula. Educational content around such specialized intermediates frequently appears in searches for advanced synthetic methodology resources.
1806172-15-5 (6-(Aminomethyl)-4-bromo-3-chloro-2-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)